Cas no 897469-46-4 (2-(4-cyclopropanecarbonylpiperazin-1-yl)-6-methoxy-1,3-benzothiazole)

2-(4-Cyclopropanecarbonylpiperazin-1-yl)-6-methoxy-1,3-benzothiazole is a heterocyclic compound featuring a benzothiazole core substituted with a methoxy group at the 6-position and a cyclopropanecarbonylpiperazinyl moiety at the 2-position. This structure confers potential utility in medicinal chemistry, particularly as a scaffold for kinase inhibitors or other biologically active agents. The cyclopropanecarbonyl group enhances metabolic stability, while the piperazine linker improves solubility and binding affinity. The methoxy substitution on the benzothiazole ring may influence electronic properties and intermolecular interactions. This compound is of interest for pharmaceutical research due to its balanced lipophilicity and functional group versatility, making it a candidate for further derivatization in drug discovery programs.

2-(4-cyclopropanecarbonylpiperazin-1-yl)-6-methoxy-1,3-benzothiazole structure

897469-46-4 structure

Product Name:2-(4-cyclopropanecarbonylpiperazin-1-yl)-6-methoxy-1,3-benzothiazole

CAS No:897469-46-4

MF:C₁₆H₁₉N₃O₂S

MW:317.405962228775

CID:5481121

Update Time:2025-10-18

2-(4-cyclopropanecarbonylpiperazin-1-yl)-6-methoxy-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

- Methanone, cyclopropyl[4-(6-methoxy-2-benzothiazolyl)-1-piperazinyl]-
- 2-(4-cyclopropanecarbonylpiperazin-1-yl)-6-methoxy-1,3-benzothiazole
- Inchi： 1S/C16H19N3O2S/c1-21-12-4-5-13-14(10-12)22-16(17-13)19-8-6-18(7-9-19)15(20)11-2-3-11/h4-5,10-11H,2-3,6-9H2,1H3
- InChI Key： QCQWZTDXXVGXKB-UHFFFAOYSA-N
- SMILES： C(C1CC1)(N1CCN(C2=NC3=CC=C(OC)C=C3S2)CC1)=O

2-(4-cyclopropanecarbonylpiperazin-1-yl)-6-methoxy-1,3-benzothiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2609-0377-2μmol	2-(4-cyclopropanecarbonylpiperazin-1-yl)-6-methoxy-1,3-benzothiazole	897469-46-4	90%+	2μl	$85.5	2023-05-16
Life Chemicals	F2609-0377-5μmol	2-(4-cyclopropanecarbonylpiperazin-1-yl)-6-methoxy-1,3-benzothiazole	897469-46-4	90%+	5μl	$94.5	2023-05-16
Life Chemicals	F2609-0377-10μmol	2-(4-cyclopropanecarbonylpiperazin-1-yl)-6-methoxy-1,3-benzothiazole	897469-46-4	90%+	10μl	$103.5	2023-05-16
Life Chemicals	F2609-0377-20μmol	2-(4-cyclopropanecarbonylpiperazin-1-yl)-6-methoxy-1,3-benzothiazole	897469-46-4	90%+	20μl	$118.5	2023-05-16
Life Chemicals	F2609-0377-1mg	2-(4-cyclopropanecarbonylpiperazin-1-yl)-6-methoxy-1,3-benzothiazole	897469-46-4	90%+	1mg	$81.0	2023-05-16
Life Chemicals	F2609-0377-2mg	2-(4-cyclopropanecarbonylpiperazin-1-yl)-6-methoxy-1,3-benzothiazole	897469-46-4	90%+	2mg	$88.5	2023-05-16
Life Chemicals	F2609-0377-3mg	2-(4-cyclopropanecarbonylpiperazin-1-yl)-6-methoxy-1,3-benzothiazole	897469-46-4	90%+	3mg	$94.5	2023-05-16
Life Chemicals	F2609-0377-4mg	2-(4-cyclopropanecarbonylpiperazin-1-yl)-6-methoxy-1,3-benzothiazole	897469-46-4	90%+	4mg	$99.0	2023-05-16
Life Chemicals	F2609-0377-5mg	2-(4-cyclopropanecarbonylpiperazin-1-yl)-6-methoxy-1,3-benzothiazole	897469-46-4	90%+	5mg	$103.5	2023-05-16
Life Chemicals	F2609-0377-10mg	2-(4-cyclopropanecarbonylpiperazin-1-yl)-6-methoxy-1,3-benzothiazole	897469-46-4	90%+	10mg	$118.5	2023-05-16

2-(4-cyclopropanecarbonylpiperazin-1-yl)-6-methoxy-1,3-benzothiazole Related Literature

1. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
2. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
3. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
4. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 2-(4-cyclopropanecarbonylpiperazin-1-yl)-6-methoxy-1,3-benzothiazole

Comprehensive Analysis of 2-(4-cyclopropanecarbonylpiperazin-1-yl)-6-methoxy-1,3-benzothiazole (CAS No. 897469-46-4)

In the realm of pharmaceutical and chemical research, 2-(4-cyclopropanecarbonylpiperazin-1-yl)-6-methoxy-1,3-benzothiazole (CAS No. 897469-46-4) has emerged as a compound of significant interest. This benzothiazole derivative is widely studied for its potential applications in medicinal chemistry, particularly in the development of novel therapeutic agents. The compound's unique structure, featuring a cyclopropanecarbonylpiperazine moiety and a methoxybenzothiazole core, contributes to its diverse biological activities.

The growing demand for small molecule inhibitors and targeted therapies has propelled research into compounds like 2-(4-cyclopropanecarbonylpiperazin-1-yl)-6-methoxy-1,3-benzothiazole. Recent studies highlight its potential role in modulating specific enzyme pathways and receptor interactions, making it a candidate for further investigation in drug discovery. Researchers are particularly intrigued by its structure-activity relationship (SAR), which could unlock new avenues for treating complex diseases.

One of the most searched questions in the scientific community revolves around the synthesis and purification methods for this compound. Optimizing its production involves multi-step organic reactions, including piperazine acylation and benzothiazole functionalization. Advanced techniques such as HPLC and NMR spectroscopy are critical for ensuring the compound's purity and structural integrity. These methodologies align with the increasing focus on green chemistry and sustainable synthesis in modern laboratories.

Another hot topic is the compound's potential pharmacokinetic properties. Preliminary data suggest favorable absorption and metabolic stability, though extensive in vitro and in vivo studies are needed to validate these findings. The rise of computational chemistry tools has also enabled researchers to predict its binding affinity and bioavailability, reducing the need for extensive trial-and-error experimentation.

From an industrial perspective, 2-(4-cyclopropanecarbonylpiperazin-1-yl)-6-methoxy-1,3-benzothiazole is gaining traction as a building block for more complex molecules. Its versatility makes it valuable in the development of high-throughput screening libraries, which are essential for identifying lead compounds in drug discovery. The compound's compatibility with combinatorial chemistry techniques further enhances its utility in large-scale research projects.

Environmental and safety considerations are also paramount. While the compound is not classified as hazardous, researchers emphasize the importance of proper handling and waste disposal to minimize ecological impact. This aligns with global trends toward responsible chemical management and laboratory safety protocols.

In conclusion, 2-(4-cyclopropanecarbonylpiperazin-1-yl)-6-methoxy-1,3-benzothiazole (CAS No. 897469-46-4) represents a promising area of research with broad implications for pharmaceutical development. Its molecular architecture, combined with emerging biotechnological advancements, positions it as a key player in the future of precision medicine and drug design.